Cas no 51594-80-0 (Acetic acid,2-[[4,7-dimethoxy-5-[3-(3-methoxyphenyl)-1-oxo-2-propen-1-yl]-6-benzofuranyl]oxy]-)

• Product Name: Acetic acid,2-[[4,7-dimethoxy-5-[3-(3-methoxyphenyl)-1-oxo-2-propen-1-yl]-6-benzofuranyl]oxy]-
• CAS No: 51594-80-0
• MF: C₂₂H₂₀O₈
• MW: 412.389407157898
• CID: 378739
• PubChem ID: 6445904
• Update Time: 2025-04-19

Acetic acid,2-[[4,7-dimethoxy-5-[3-(3-methoxyphenyl)-1-oxo-2-propen-1-yl]-6-benzofuranyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[4,7-dimethoxy-5-[3-(3-methoxyphenyl)-1-oxo-2-propen-1-yl]-6-benzofuranyl]oxy]-
• 2-[[4,7-dimethoxy-5-[(E)-3-(3-methoxyphenyl)prop-2-enoyl]-1-benzofuran-6-yl]oxy]acetic acid
• 51594-80-0
• Acetic acid, ((4,7-dimethoxy-5-(3-(3-methoxyphenyl)-1-oxo-2-propenyl)-6-benzofuranyl)oxy)-
• ((4,7-Dimethoxy-5-(3-(3-methoxyphenyl)-1-oxo-2-propenyl)-6-benzofuranyl)oxy)acetic acid
• (Methoxy-3' cinnamoyl)-5 dimethoxy-4,7 carboxymethoxy-6 benzofuranne
• (Methoxy-3' cinnamoyl)-5 dimethoxy-4,7 carboxymethoxy-6 benzofuranne [French]

• Inchi： 1S/C22H20O8/c1-26-14-6-4-5-13(11-14)7-8-16(23)18-19(27-2)15-9-10-29-20(15)22(28-3)21(18)30-12-17(24)25/h4-11H,12H2,1-3H3,(H,24,25)/b8-7+
• InChI Key： FNSYMNGTTDFCQU-BQYQJAHWSA-N
• SMILES： O1C=CC2C(=C(C(/C=C/C3C=CC=C(C=3)OC)=O)C(=C(C1=2)OC)OCC(=O)O)OC

Computed Properties

• Exact Mass: 412.1158
• Monoisotopic Mass: 412.115818
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 3.6

Experimental Properties

• Density: 1.313
• Boiling Point: 652.3°C at 760 mmHg
• Flash Point: 348.3°C
• Refractive Index: 1.619
• PSA: 104.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Furanochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Furanochalcones